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Compound of Interest

Compound Name:
1-(Boc-amino)-3-

(isopropylamino)propane

Cat. No.: B578303 Get Quote

An In-depth Technical Guide on the Safety and Handling of tert-butyl (3-

(isopropylamino)propyl)carbamate

This guide provides comprehensive safety and handling information for tert-butyl (3-

(isopropylamino)propyl)carbamate, a bifunctional organic compound utilized as an intermediate

and building block in organic synthesis. Due to its structural features, including a Boc-protected

primary amine and a secondary isopropylamino group, it requires careful handling in a

laboratory setting. This document is intended for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
Summary of the key identifiers and physical properties for tert-butyl (3-

(isopropylamino)propyl)carbamate and its close structural analogs.
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Property Value Source

Chemical Name

tert-Butyl (3-

(isopropylamino)propyl)carbam

ate

[1]

CAS Number 1229627-05-7 [1]

Molecular Formula C₁₁H₂₄N₂O₂ N/A

Molecular Weight 216.32 g/mol N/A

Synonyms N/A N/A

Appearance
Off-white solid (typical for

similar compounds)
[2][3]

Storage Condition
-20°C (recommended for

similar compounds)
[4]

Note: Properties like molecular formula, weight, and appearance are based on the specific

CAS number, while others are inferred from structurally similar compounds due to limited data

on the exact molecule.

Safety and Hazard Information
The following data is aggregated from safety data sheets (SDS) of closely related carbamate

compounds, such as tert-butyl (3-aminopropyl)carbamate (CAS 75178-96-0). This information

should be considered representative and used as a precautionary guide.[5][6]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[5][6]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[6]

[7]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[8]
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Hazard Statements and Precautionary Measures
Signal Word: Danger[5]

Primary Hazards: Causes severe skin burns and eye damage; harmful if swallowed.[5][6]

The product is a corrosive material and can cause burns to the eyes, skin, and mucous

membranes.[5]

Inhalation: May cause respiratory tract irritation.[3][9]

Ingestion: Ingestion can cause severe swelling and damage to delicate tissues with a danger

of perforation.[5]

Stability: The compound is generally stable under recommended storage conditions but may

be air-sensitive.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[3][5]

Hazardous Decomposition Products: Thermal decomposition can release irritating gases and

vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[5]

First-Aid Measures
Immediate medical attention is required in case of exposure.[5]
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Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[5][9]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Call a

physician immediately.[5][7]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Seek medical attention.[5]

[9]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[7][10]

Experimental Protocols and Handling
Adherence to strict protocols is essential for the safe handling of this corrosive compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure risk.[11]
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PPE Category Specification Rationale

Hand Protection

Double gloving: Inner nitrile

rubber (min. 0.1 mm), Outer

butyl rubber or neoprene (min.

0.3 mm).

Provides robust protection

against a corrosive primary

amine. Change gloves

immediately upon

contamination.[11]

Eye/Face Protection

Chemical splash goggles

(ANSI Z87.1 standard). A face

shield should be worn over

goggles when there is a

significant risk of splashes.

Protects against severe eye

damage from splashes of

corrosive material.[11]

Skin/Body Protection

Flame-resistant or 100%

cotton lab coat, chemical-

resistant apron, and sleeves

for larger quantities. Closed-

toe shoes and long pants are

mandatory.

Protects skin from splashes

and contact with the corrosive

substance.[11]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood. If engineering controls

are insufficient, use a NIOSH-

approved respirator.

Prevents inhalation of dust or

vapors.[11][12]

Safe Handling Workflow
All manipulations must be performed inside a certified chemical fume hood.
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Diagram 1: Safe Handling Workflow

Verify Safety Equipment

1. Preparation

2. Don PPE

Assemble all
materials first

3. Chemical Handling
(in Fume Hood)

Inspect PPE
before use

4. Decontamination
& Waste Disposal

Keep containers
closed when not in use

5. Post-Handling

Segregate waste
properly

Ready for
next experiment

Fume Hood Operational

Eyewash/Shower Accessible

Click to download full resolution via product page

Caption: A workflow for the safe handling of corrosive chemical reagents.

Protocol Steps:
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Preparation: Verify that a chemical fume hood is operational and that an eyewash station

and safety shower are accessible. Assemble all necessary equipment and prepare a

designated hazardous waste container.[11]

Don PPE: Put on all required PPE as outlined in the table above before entering the work

area.[11]

Handling: Conduct all transfers and manipulations of the chemical inside the fume hood.

Avoid creating dust. Keep containers tightly closed when not in use.[5][11]

Decontamination and Disposal: Dispose of contaminated materials and the chemical in a

sealed, labeled container for hazardous waste.[5] Clean the work area with a suitable

solvent, followed by soap and water.

Post-Handling: Carefully remove and dispose of contaminated PPE. Wash hands and

forearms thoroughly with soap and water.[11]

Spill and Emergency Procedures
Small Spill (<100 mL): Alert others in the area. Wearing appropriate PPE, absorb the spill

with an inert material (e.g., vermiculite, sand). Place the absorbed material in a sealed

container for hazardous waste disposal.[11]

Large Spill (>100 mL): Evacuate the immediate area and contact the institution's emergency

response team.[11]

General Synthetic Protocol: Boc Protection of Amines
While a specific protocol for tert-butyl (3-(isopropylamino)propyl)carbamate is not available, the

following represents a general procedure for introducing a tert-butoxycarbonyl (Boc) protecting

group to an amine, a fundamental step in synthesizing such molecules. This reaction is

typically performed to selectively block an amine's reactivity while other parts of a molecule are

modified.[13]

Reaction: R-NH₂ + (Boc)₂O → R-NH-Boc + CO₂ + t-BuOH

Example Procedure:
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Dissolve the amine substrate in a suitable solvent such as tetrahydrofuran (THF) or

dichloromethane.

Add Di-tert-butyl dicarbonate (Boc₂O), typically 1.1 equivalents.

A base like triethylamine or DMAP may be added to catalyze the reaction.

Stir the reaction mixture at room temperature for several hours until the starting material is

consumed (monitored by TLC or LC-MS).

Upon completion, dilute the mixture with water and extract with an organic solvent (e.g., ethyl

acetate).[13]

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield the Boc-protected amine.[13]

Diagram 2: Role of Boc Group in Synthesis

Starting Material
(e.g., Diamine)

Step 1: Selective Protection
(add Boc group)

Step 2: Further Modification
(reaction at unprotected site)

Step 3: Deprotection
(remove Boc group)

Final Product
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Caption: General synthetic strategy using a Boc protecting group.

Biological Context and Potential Applications
Carbamate-containing molecules are of significant interest in medicinal chemistry and drug

development.[14][15]

Pharmaceutical Intermediates: The title compound is a bifunctional molecule, making it a

versatile building block for synthesizing more complex pharmaceutical agents. The Boc-

protected amine allows for selective reactions at the secondary amine.[16]

Enzyme Inhibition: Structurally related carbamate derivatives have shown biological activity.

For example, some have been investigated as inhibitors of histone deacetylases (HDACs) or

as β-secretase and acetylcholinesterase inhibitors in the context of Alzheimer's disease

research.[14][17]

Linker Chemistry: Aliphatic chains containing protected amines are used as linkers in

advanced drug modalities, such as Proteolysis Targeting Chimeras (PROTACs), which

require precise spacing between different functional ends of the molecule.[4]

The toxicological properties of tert-butyl (3-(isopropylamino)propyl)carbamate itself have not

been fully investigated, and caution is warranted.[9][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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